Cas no 1251603-38-9 (methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate)

• Product Name: methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate
• CAS No: 1251603-38-9
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 5395058
• Update Time: 2025-06-09

methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[ethyl(phenylmethyl)amino]-3,4-dihydro-4-oxo-3-phenyl-7-quinazolinecarboxylate
• methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate

• Inchi： 1S/C25H23N3O3/c1-3-27(17-18-10-6-4-7-11-18)25-26-22-16-19(24(30)31-2)14-15-21(22)23(29)28(25)20-12-8-5-9-13-20/h4-16H,3,17H2,1-2H3
• InChI Key： CWJDMTKGHRDFIF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2)C(=O)N(C2=CC=CC=C2)C=1N(CC)CC1=CC=CC=C1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.4±60.0 °C(Predicted)
• pka: 2.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate

Methyl 2-[Benzyl(Ethyl)amino]-4-Oxo-3-Phenyl-3,4-Dihydroquinazoline-7-Carboxylate (CAS No. 1251603-38-9): An Overview

Methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate (CAS No. 1251603-38-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, belongs to the class of quinazoline derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The chemical structure of methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate is characterized by a quinazoline core with specific functional groups attached. The presence of the benzyl and ethyl substituents on the amino group, along with the phenyl group and the methyl ester at the carboxylic acid position, imparts unique properties to this molecule. These structural features contribute to its stability, solubility, and biological activity.

Recent studies have highlighted the potential of quinazoline derivatives in various therapeutic areas, including cancer treatment, anti-inflammatory applications, and neurodegenerative disorders. The specific compound methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate has shown promising results in preclinical studies, demonstrating significant activity against certain types of cancer cells and inflammatory conditions.

In cancer research, methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate has been investigated for its ability to inhibit key enzymes involved in tumor growth and metastasis. One such enzyme is topoisomerase II, which plays a crucial role in DNA replication and repair. By inhibiting this enzyme, the compound can effectively disrupt the cell cycle and induce apoptosis in cancer cells. This mechanism of action makes it a potential candidate for the development of novel anticancer drugs.

Beyond its anticancer properties, methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate has also shown anti-inflammatory effects. Inflammation is a complex biological response involving various mediators and signaling pathways. Studies have indicated that this compound can modulate key inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that it exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have also been conducted to assess the safety profile of methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate. Preclinical data indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

In conclusion, methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate (CAS No. 1251603-38-9) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and drug development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.